Aqueous Labeling vs. Non-Sulfonated Cy3
Sulfo-Cy3 NHS ester enables efficient labeling in purely aqueous buffer with no organic co-solvent, whereas non-sulfonated Cy3 NHS ester requires dissolution in anhydrous DMSO or DMF prior to aqueous dilution, which can cause protein precipitation or denaturation for sensitive targets [1]. ApexBT reports the solubility of Sulfo-Cy3 NHS ester in water at ≥10.24 mg/mL, while the non-sulfonated analog is described as 'low water solubility' and requires organic co-solvent for effective labeling . This directly impacts workflow robustness for low-solubility or aggregation-prone proteins where organic solvent exposure is contraindicated .
| Evidence Dimension | Requirement for organic co-solvent in protein labeling reaction |
|---|---|
| Target Compound Data | No organic co-solvent required; labels efficiently in aqueous buffer (e.g., PBS, carbonate buffer pH 8.3–8.5); water solubility ≥10.24 mg/mL |
| Comparator Or Baseline | Non-sulfonated Cy3 NHS ester requires dissolution in anhydrous DMSO or DMF; aqueous solubility low; co-solvent essential for labeling reaction |
| Quantified Difference | Qualitative binary: co-solvent-free (Sulfo-Cy3) vs. co-solvent-required (non-sulfonated Cy3); water solubility ≥10.24 mg/mL vs. low/unspecified |
| Conditions | Protein labeling at pH 8.3–8.5, aqueous buffer (PBS, carbonate); vendor solubility specifications |
Why This Matters
Elimination of organic co-solvent reduces the risk of protein denaturation and aggregation, making Sulfo-Cy3 NHS ester the preferred procurement choice for labeling delicate, low-solubility, or membrane protein targets.
- [1] 0qy.com / Qiyue Biotech. Cy3 NHS ester product description: '如需标记的分子对有机溶剂敏感,可选择磺化花青素(sulfonated cyanine),即sulfo-Cy3-NHS活化酯...两者的光谱性质几乎一致...主要区别在于:磺化染料是水溶性的,在水相的标记反应体系内不需要使用有机共溶剂'. Available at: http://0qy.com/chanpinfenlei/71592.html View Source
